Cas no 2228279-44-3 (4-(1,1-difluoro-3-hydroxypropyl)-2-nitrophenol)

• Product Name: 4-(1,1-difluoro-3-hydroxypropyl)-2-nitrophenol
• CAS No: 2228279-44-3
• MF: C₉H₉F₂NO₄
• MW: 233.16886973381
• CID: 6122760
• PubChem ID: 165690678
• Update Time: 2025-10-28

4-(1,1-difluoro-3-hydroxypropyl)-2-nitrophenol Chemical and Physical Properties

Names and Identifiers

• 4-(1,1-difluoro-3-hydroxypropyl)-2-nitrophenol
• 2228279-44-3
• EN300-1975026

• Inchi： 1S/C9H9F2NO4/c10-9(11,3-4-13)6-1-2-8(14)7(5-6)12(15)16/h1-2,5,13-14H,3-4H2
• InChI Key： BWVHAZYLSBWGCN-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(=C(C=1)[N+](=O)[O-])O)(CCO)F

Computed Properties

• Exact Mass: 233.04996409g/mol
• Monoisotopic Mass: 233.04996409g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 256
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 86.3Ų

Additional information on 4-(1,1-difluoro-3-hydroxypropyl)-2-nitrophenol

Research Brief on 4-(1,1-difluoro-3-hydroxypropyl)-2-nitrophenol (CAS: 2228279-44-3) in Chemical Biology and Pharmaceutical Applications

4-(1,1-difluoro-3-hydroxypropyl)-2-nitrophenol (CAS: 2228279-44-3) is a fluorinated phenolic compound that has recently garnered attention in chemical biology and pharmaceutical research due to its unique structural and functional properties. This compound features a difluorinated hydroxypropyl side chain and a nitrophenol moiety, which contribute to its potential as a versatile intermediate in drug discovery and development. Recent studies have explored its applications in medicinal chemistry, particularly in the design of enzyme inhibitors and bioactive molecules targeting various disease pathways.

One of the key areas of interest for this compound is its role in the synthesis of fluorinated analogs of biologically active molecules. Fluorination is a common strategy in medicinal chemistry to enhance metabolic stability, bioavailability, and binding affinity. The presence of the difluoro-hydroxypropyl group in 4-(1,1-difluoro-3-hydroxypropyl)-2-nitrophenol makes it a valuable building block for the development of fluorinated drugs. Recent research has demonstrated its utility in the synthesis of potential kinase inhibitors and anti-inflammatory agents, where the fluorine atoms play a critical role in modulating biological activity.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers investigated the compound's potential as a precursor for the development of novel anti-cancer agents. The study highlighted its ability to undergo selective chemical transformations, enabling the creation of targeted therapeutics with improved efficacy and reduced off-target effects. The nitrophenol moiety was found to participate in key interactions with biological targets, while the difluoro-hydroxypropyl group enhanced the compound's pharmacokinetic properties.

Another significant application of 4-(1,1-difluoro-3-hydroxypropyl)-2-nitrophenol is in the field of chemical biology, where it has been used as a probe to study enzyme mechanisms and protein-ligand interactions. Its fluorescent properties, derived from the nitrophenol group, allow for real-time monitoring of biochemical processes. Recent work has utilized this compound to investigate the activity of oxidoreductases and hydrolases, providing insights into enzyme kinetics and inhibition.

The safety and toxicity profile of 4-(1,1-difluoro-3-hydroxypropyl)-2-nitrophenol have also been subjects of recent research. Preliminary toxicological studies indicate that the compound exhibits moderate cytotoxicity at high concentrations, but its derivatives show promising selectivity indices in vitro. These findings underscore the importance of structural optimization to minimize adverse effects while retaining therapeutic potential.

In conclusion, 4-(1,1-difluoro-3-hydroxypropyl)-2-nitrophenol (CAS: 2228279-44-3) represents a promising scaffold in chemical biology and pharmaceutical research. Its unique structural features enable diverse applications, from drug development to biochemical probing. Ongoing studies are expected to further elucidate its potential and expand its utility in addressing unmet medical needs.